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Compound of Interest

Compound Name: Garbanzol

Cat. No.: B183714 Get Quote

Disclaimer: This document provides general guidance for the proper disposal of Garbanzol in a

laboratory setting. A specific, comprehensive Safety Data Sheet (SDS) for Garbanzol (CAS

No. 1226-22-8) is not readily available in public domains. Therefore, Garbanzol must be

treated as a potentially hazardous chemical. It is imperative to consult your institution's

Environmental Health and Safety (EHS) department for specific disposal protocols that comply

with all local, state, and federal regulations.[1][2]

Pre-Disposal Hazard Assessment
Before handling, a thorough hazard assessment is crucial. Lacking a specific SDS, researchers

must review all available data for Garbanzol and similar flavonoid compounds.

Review Chemical Properties: Garbanzol is a flavanonol, a type of flavonoid, that exists as a

solid powder.[3][4][5] It is soluble in various organic solvents, including DMSO, Acetone,

Chloroform, and Ethyl Acetate.[3]

Assess Potential Hazards: In the absence of specific toxicity data, assume the compound

may be harmful if ingested, inhaled, or comes into contact with skin.[6] Handle with all

appropriate safety precautions.

Evaluate Environmental Hazards: The environmental impact is unknown. Assume the

substance is hazardous to aquatic life and should not be disposed of down the drain.[6][7]
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Consult Institutional EHS: Your institution's EHS department is the primary authority for

guidance on hazardous waste disposal.[1][2] They will provide specific instructions based on

regulations and best practices.

Garbanzol Properties Summary

Property Value Source(s)

CAS Number 1226-22-8 [3][5][8]

Chemical Class
Flavanonol (a type of

flavonoid)
[4][5]

Molecular Formula C15H12O5 [3][4][8]

Molar Mass 272.25 g/mol [3][4][5]

Physical State Solid, Powder [3][4]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

[3]

General Disposal Protocol for Garbanzol Waste
This protocol outlines the general steps for preparing Garbanzol waste for collection by your

institution's hazardous waste management service.

Required Materials:

Personal Protective Equipment (PPE): Lab coat, safety glasses/goggles, appropriate

chemical-resistant gloves (e.g., nitrile).

Designated hazardous waste containers (for solid and liquid waste).

Hazardous waste labels (provided by your EHS department).

Fume hood.

Procedure:
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Don PPE: Before handling Garbanzol or its waste, put on your lab coat, safety glasses, and

gloves.

Segregate Waste: At the point of generation, separate Garbanzol waste from all other waste

streams. Do not mix with other chemical wastes unless explicitly approved by your EHS

department.[1]

Solid Waste: Place contaminated disposable items such as gloves, weighing papers,

absorbent pads, and empty stock containers into the designated "Hazardous Solid Waste"

container.

Liquid Waste: Solutions containing Garbanzol should be collected in a designated

"Hazardous Liquid Waste" container. Since Garbanzol is soluble in non-halogenated

organic solvents, it should likely be disposed of in a non-halogenated waste stream.[3][9]

Always confirm the correct waste stream with your EHS office.

Container Management:

Use containers that are compatible with the chemical waste.[9]

Keep containers securely sealed when not in immediate use to prevent spills or the

release of vapors.[1]

Do not overfill liquid waste containers; leave at least 10-25% headspace to allow for vapor

expansion.[1][9]

Labeling and Storage:

Affix a completed hazardous waste label to the container as soon as the first drop of waste

is added. Ensure all fields are filled out accurately, including the full chemical name

("Garbanzol").[1]

Store the sealed and labeled waste container in a designated Satellite Accumulation Area

(SAA) within your laboratory. This area should be secure, away from drains, and under the

control of laboratory personnel.[1]

Arrange for Disposal:
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Once the container is full or you are finished with the process, contact your institution's

EHS department to schedule a pickup for the hazardous waste.[1][2] Follow their specific

procedures for requesting a waste pickup.

Visual Workflow Guides
The following diagrams illustrate the procedural workflows for safe handling and disposal.
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Caption: Workflow for proper segregation and disposal of Garbanzol waste.
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Caption: Decision tree for responding to a laboratory spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b183714?utm_src=pdf-custom-synthesis
https://www.benchchem.com/pdf/Essential_Procedures_for_the_Proper_Disposal_of_Mebenoside.pdf
https://labman.ouhsc.edu/hbSections.aspx?ID=610
https://www.biocrick.com/Garbanzol-BCN6811.html
https://www.biocrick.com/Garbanzol-BCN6811.html
https://pubchem.ncbi.nlm.nih.gov/compound/Garbanzol
https://en.wikipedia.org/wiki/Garbanzol
https://www.sigmaaldrich.com/KR/ko/sds/aldrich/101338
https://www.fishersci.com/store/msds?partNumber=AC146390010&productDescription=BENZOTHIAZOLE+97%25+1LT&vendorId=VN00032119&countryCode=US&language=en
https://commonchemistry.cas.org/detail?cas_rn=1226-22-8
https://www.nipissingu.ca/sites/default/files/2019-06/NU%20Hazardous%20Materials%20Disposal%20Guide.pdf
https://www.benchchem.com/product/b183714#garbanzol-proper-disposal-procedures
https://www.benchchem.com/product/b183714#garbanzol-proper-disposal-procedures
https://www.benchchem.com/product/b183714#garbanzol-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b183714?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b183714?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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